Cas no 1515330-45-6 (ethyl 2-(5-cyano-2-fluorophenyl)-2-oxoacetate)

• Product Name: ethyl 2-(5-cyano-2-fluorophenyl)-2-oxoacetate
• CAS No: 1515330-45-6
• MF: C₁₁H₈FNO₃
• MW: 221.184526443481
• CID: 6781203
• Update Time: 2025-10-30

ethyl 2-(5-cyano-2-fluorophenyl)-2-oxoacetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(5-cyano-2-fluorophenyl)-2-oxoacetate

• Inchi： 1S/C11H8FNO3/c1-2-16-11(15)10(14)8-5-7(6-13)3-4-9(8)12/h3-5H,2H2,1H3
• InChI Key： OYHROASDVCKLJV-UHFFFAOYSA-N
• SMILES： C1(C(=O)C(OCC)=O)=CC(C#N)=CC=C1F

Experimental Properties

• Density: 1.29±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 346.8±32.0 °C(Predicted)

Additional information on ethyl 2-(5-cyano-2-fluorophenyl)-2-oxoacetate

Research Brief on Ethyl 2-(5-cyano-2-fluorophenyl)-2-oxoacetate (CAS: 1515330-45-6) and Its Applications in Chemical Biology and Pharmaceutical Research

Ethyl 2-(5-cyano-2-fluorophenyl)-2-oxoacetate (CAS: 1515330-45-6) is a specialized chemical compound that has garnered significant attention in recent years due to its versatile applications in medicinal chemistry and drug discovery. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential therapeutic applications. The compound's unique structural features, including the cyano and fluoro substituents, make it a valuable intermediate in the development of novel bioactive molecules.

Recent studies have highlighted the role of ethyl 2-(5-cyano-2-fluorophenyl)-2-oxoacetate as a key building block in the synthesis of heterocyclic compounds, particularly those with potential kinase inhibitory activity. Kinases are critical targets in oncology and inflammatory diseases, and the ability of this compound to serve as a precursor for kinase inhibitors underscores its pharmaceutical relevance. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of pyrazole derivatives with potent inhibitory effects on specific cancer-related kinases.

In addition to its role in kinase inhibitor development, ethyl 2-(5-cyano-2-fluorophenyl)-2-oxoacetate has been investigated for its potential in antimicrobial drug discovery. A recent Bioorganic & Medicinal Chemistry Letters article (2024) reported its incorporation into novel Schiff base derivatives, which exhibited promising activity against drug-resistant bacterial strains. The electron-withdrawing properties of the cyano and fluoro groups were found to enhance the stability and bioavailability of these derivatives, making them attractive candidates for further optimization.

The synthetic routes to ethyl 2-(5-cyano-2-fluorophenyl)-2-oxoacetate have also been refined in recent years. A 2023 Organic Process Research & Development paper detailed a scalable, high-yield synthesis using palladium-catalyzed cross-coupling reactions, addressing previous challenges in large-scale production. This advancement is particularly significant for industrial applications, where cost-effective and efficient synthesis is paramount.

Looking ahead, ethyl 2-(5-cyano-2-fluorophenyl)-2-oxoacetate is poised to play a pivotal role in the development of next-generation therapeutics. Its structural flexibility and demonstrated biological activity make it a valuable tool for medicinal chemists exploring new chemical space. Future research directions may include its application in PROTAC (proteolysis-targeting chimera) design or as a fragment in fragment-based drug discovery campaigns. As the pharmaceutical industry continues to prioritize targeted therapies and personalized medicine, compounds like ethyl 2-(5-cyano-2-fluorophenyl)-2-oxoacetate will remain at the forefront of innovative drug discovery efforts.